Cas no 350602-26-5 (Cyanidin 3-(6''-acetyl-galactoside))

Cyanidin 3-(6''-acetyl-galactoside) structure
350602-26-5 structure
Product Name:Cyanidin 3-(6''-acetyl-galactoside)
CAS No:350602-26-5
MF:C23H23O12
MW:491.421528100967
CID:6644500
PubChem ID:122396785
Update Time:2024-03-02

Cyanidin 3-(6''-acetyl-galactoside) Chemical and Physical Properties

Names and Identifiers

    • 3-[(6-O-Acetyl-beta-D-galactopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-1-benzopyrylium
    • 350602-26-5
    • Cyanidin 3-(6''-acetyl)galactoside
    • Cyanidin 3-O-(6''-acetyl-galactoside)
    • Cyanidin 3-(6''-acetyl-galactoside)
    • [(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl acetate
    • DTXSID101118554
    • CHEBI:168391
    • Inchi: 1S/C23H22O12/c1-9(24)32-8-18-19(29)20(30)21(31)23(35-18)34-17-7-12-14(27)5-11(25)6-16(12)33-22(17)10-2-3-13(26)15(28)4-10/h2-7,18-21,23,29-31H,8H2,1H3,(H3-,25,26,27,28)/p+1/t18-,19+,20+,21-,23-/m1/s1
    • InChI Key: HBXXDBKJLPLXPR-DLBZZEGUSA-O
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=CC(=C(C=1)O)O)O)O

Computed Properties

  • Exact Mass: 491.11895116g/mol
  • Monoisotopic Mass: 491.11895116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 723
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 187Ų
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